Cas no 1692516-58-7 (1-(1-ethyl-1H-1,2,4-triazol-5-yl)methyl-5-methyl-1H-pyrazol-3-amine)

1-(1-Ethyl-1H-1,2,4-triazol-5-yl)methyl-5-methyl-1H-pyrazol-3-amine is a heterocyclic compound featuring both triazole and pyrazole moieties, offering versatile reactivity for synthetic applications. Its structural complexity enables potential use as an intermediate in pharmaceutical and agrochemical research, particularly in the development of biologically active molecules. The presence of the ethyl and methyl substituents enhances stability and modulates electronic properties, making it suitable for further functionalization. This compound exhibits favorable solubility in common organic solvents, facilitating its incorporation into diverse reaction schemes. Its well-defined molecular architecture supports precise modifications, aiding in the exploration of structure-activity relationships in medicinal chemistry. High purity and consistent synthesis protocols ensure reliability for research applications.
1-(1-ethyl-1H-1,2,4-triazol-5-yl)methyl-5-methyl-1H-pyrazol-3-amine structure
1692516-58-7 structure
Product Name:1-(1-ethyl-1H-1,2,4-triazol-5-yl)methyl-5-methyl-1H-pyrazol-3-amine
CAS No:1692516-58-7
MF:C9H14N6
MW:206.247660160065
CID:6196814
PubChem ID:165964040
Update Time:2025-06-23

1-(1-ethyl-1H-1,2,4-triazol-5-yl)methyl-5-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(1-ethyl-1H-1,2,4-triazol-5-yl)methyl-5-methyl-1H-pyrazol-3-amine
    • 1-[(1-ethyl-1H-1,2,4-triazol-5-yl)methyl]-5-methyl-1H-pyrazol-3-amine
    • EN300-1108527
    • 1692516-58-7
    • Inchi: 1S/C9H14N6/c1-3-14-9(11-6-12-14)5-15-7(2)4-8(10)13-15/h4,6H,3,5H2,1-2H3,(H2,10,13)
    • InChI Key: MSOGKUCHNSBHIV-UHFFFAOYSA-N
    • SMILES: N1(C(C)=CC(N)=N1)CC1=NC=NN1CC

Computed Properties

  • Exact Mass: 206.12799447g/mol
  • Monoisotopic Mass: 206.12799447g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 74.6Ų

1-(1-ethyl-1H-1,2,4-triazol-5-yl)methyl-5-methyl-1H-pyrazol-3-amine Pricemore >>

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Additional information on 1-(1-ethyl-1H-1,2,4-triazol-5-yl)methyl-5-methyl-1H-pyrazol-3-amine

1-(1-Ethyl-1H-1,2,4-Triazol-5-Yl)methyl-5-Methyl-1H-Pyrazol-3-Amine: A Comprehensive Overview

The compound 1-(1-Ethyl-1H-1,2,4-Triazol-5-Yl)methyl-5-Methyl-1H-Pyrazol-3-Amine, identified by the CAS number CAS No 1692516-58-7, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic amines, characterized by the presence of nitrogen atoms within its aromatic rings. The molecule consists of two primary heterocyclic systems: a pyrazole ring and a triazole ring, connected via a methylene group. The pyrazole ring is further substituted with a methyl group at position 5, while the triazole ring is substituted with an ethyl group at position 1.

The synthesis of this compound typically involves multi-step reactions, often employing methods such as nucleophilic substitution or condensation reactions. Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for such heterocyclic compounds. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times and improve yields. These methods are particularly valuable in the pharmaceutical industry, where the rapid development of new drug candidates is crucial.

In terms of physical properties, this compound exhibits a melting point of approximately 200°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical transformations. The molecule's stability under normal storage conditions is excellent, provided it is protected from moisture and light. These properties make it an attractive candidate for use as an intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the potential of this compound as a building block in drug discovery. Its unique structure allows for functionalization at multiple sites, enabling the creation of diverse pharmacophores. For example, researchers have investigated its use as a ligand in metalloenzyme inhibitors, where its nitrogen-rich framework provides strong binding affinities to metal ions. Additionally, its role as an intermediate in the synthesis of antiviral agents has been explored, particularly in the context of RNA-dependent RNA polymerase inhibitors.

The application of computational chemistry techniques has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed that its triazole and pyrazole moieties can interact effectively with specific protein targets, suggesting potential applications in therapeutic areas such as oncology and infectious diseases. Furthermore, quantum mechanical calculations have provided insights into its electronic structure, which is critical for predicting reactivity in various chemical environments.

In conclusion, the compound 1-(1-Ethyl-1H-1,2,4-Triazol-5-Yl)methyl-5-Methyl-1H-Pyrazol-3-Amine (CAS No 1692516-58-7) represents a valuable addition to the arsenal of heterocyclic compounds available for chemical research and development. Its versatile structure and favorable physical properties make it a promising candidate for a wide range of applications in pharmaceuticals and beyond.

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